Cas no 14357-51-8 (Carbamic acid, (4-nitrophenyl)-, 1-methylethyl ester)

Carbamic acid, (4-nitrophenyl)-, 1-methylethyl ester structure
14357-51-8 structure
Product Name:Carbamic acid, (4-nitrophenyl)-, 1-methylethyl ester
CAS No:14357-51-8
MF:C10H12N2O4
MW:224.213282585144
CID:1313558
PubChem ID:12931994
Update Time:2025-04-20

Carbamic acid, (4-nitrophenyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-nitrophenyl)-, 1-methylethyl ester
    • propan-2-yl N-(4-nitrophenyl)carbamate
    • 14357-51-8
    • SCHEMBL9994168
    • DTXSID80513289
    • Propan-2-yl (4-nitrophenyl)carbamate
    • Inchi: 1S/C10H12N2O4/c1-7(2)16-10(13)11-8-3-5-9(6-4-8)12(14)15/h3-7H,1-2H3,(H,11,13)
    • InChI Key: NOQDDMGTSULNAG-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)C

Computed Properties

  • Exact Mass: 224.07976
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.47

Carbamic acid, (4-nitrophenyl)-, 1-methylethyl ester Related Literature

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